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Compound of Interest

Compound Name: 3-Ethyl-2,2,3-trimethylheptane

Cat. No.: B14536419 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides a concise overview of the known properties of the saturated hydrocarbon 3-Ethyl-
2,2,3-trimethylheptane (CAS Number: 62199-04-6).

While a comprehensive, in-depth technical guide on this compound is not feasible due to the

limited publicly available experimental data, this summary consolidates the existing chemical

and physical information. Extensive searches for detailed experimental protocols, associated

signaling pathways, and in-depth quantitative studies have yielded minimal specific results for

this particular molecule.

Chemical and Physical Properties
The fundamental physicochemical properties of 3-Ethyl-2,2,3-trimethylheptane have been

computed and are available through public chemical databases. These properties are crucial

for any initial assessment of the compound's potential applications and for designing further

experimental work. A summary of these computed properties is presented in Table 1.
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Property Value Source

Molecular Formula C₁₂H₂₆
PubChem[1], NIST

WebBook[2]

Molecular Weight 170.33 g/mol
PubChem[1], NIST

WebBook[2]

IUPAC Name 3-ethyl-2,2,3-trimethylheptane PubChem[1]

CAS Number 62199-04-6
PubChem[1], NIST

WebBook[2]

Canonical SMILES CCCCC(C)(CC)C(C)(C)C PubChem[1]

InChI

InChI=1S/C12H26/c1-7-9-10-

12(6,8-2)11(3,4)5/h7-10H2,1-

6H3

PubChem[1]

InChIKey
CVXGCQXACVZXQR-

UHFFFAOYSA-N
PubChem[1]

XLogP3 5.8 PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Heavy Atom Count 12 PubChem[1]

Table 1: Computed Physicochemical Properties of 3-Ethyl-2,2,3-trimethylheptane. This table

summarizes the key computed identifiers and properties of the molecule.

Experimental Data and Protocols
A thorough literature search did not yield any specific, detailed experimental protocols for the

synthesis, purification, or analysis of 3-Ethyl-2,2,3-trimethylheptane. While general methods

for the synthesis of alkanes are well-established in organic chemistry, no studies detailing a

specific route to this compound or its subsequent use in experimental assays were found.

Consequently, information regarding its biological activity, toxicity, and pharmacokinetic profile

is not available. Safety data sheets (SDS) specific to 3-Ethyl-2,2,3-trimethylheptane were
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also not found in the public domain. For handling, it would be prudent to follow standard

laboratory safety procedures for flammable and potentially hazardous hydrocarbons.

Signaling Pathways and Biological Activity
There is currently no information available in scientific literature or databases to suggest that 3-
Ethyl-2,2,3-trimethylheptane is involved in any biological signaling pathways. No studies have

been published that investigate its interaction with biological targets or its effects on cellular or

physiological processes. Therefore, the creation of a signaling pathway diagram as requested

is not possible.

Logical Relationships and Experimental Workflows
Given the absence of experimental studies involving 3-Ethyl-2,2,3-trimethylheptane, it is not

possible to construct a diagram illustrating any experimental workflows or logical relationships.

Such visualizations are contingent on the existence of published research detailing

methodologies and their outcomes.

Future Outlook
The current body of knowledge on 3-Ethyl-2,2,3-trimethylheptane is limited to its basic

chemical identity and computed physical properties. This presents an opportunity for

foundational research to characterize this compound. Future studies could focus on:

Synthesis and Purification: Developing and documenting a robust and scalable synthetic

route.

Spectroscopic and Analytical Characterization: Comprehensive analysis using techniques

such as NMR, mass spectrometry, and chromatography.

Physicochemical Property Determination: Experimental measurement of properties like

boiling point, melting point, and solubility.

Biological Screening: Initial in vitro assays to explore potential biological activities.

Toxicological Evaluation: Assessing the safety profile of the compound.
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In conclusion, 3-Ethyl-2,2,3-trimethylheptane remains a largely uncharacterized molecule.

The information provided here serves as a starting point for any researchers interested in

exploring its properties and potential applications. Further experimental investigation is

essential to build a comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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